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Compound of Interest

Compound Name: DY131

Cat. No.: B1241580 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for DY131 is not publicly available. This guide

is based on general safety protocols for handling potent, novel research compounds with

unknown toxicity and information from supplier data sheets. It is imperative to supplement this

information with a thorough risk assessment conducted by qualified personnel within your

institution and to adhere to all local safety regulations.

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals handling the research compound DY131. The following

procedural guidance is intended to support safe laboratory operations and proper disposal

practices.

Chemical and Physical Properties of DY131
A summary of the known properties of DY131, based on supplier information, is provided

below.
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Property Value

Chemical Name
(E)-N'-(4-(diethylamino)benzylidene)-4-

hydroxybenzohydrazide

Synonyms GSK-9089

CAS Number 95167-41-2

Molecular Formula C₁₈H₂₁N₃O₂

Molecular Weight 311.38 g/mol

Appearance Solid powder, light yellow to green-yellow

Solubility

Soluble in DMSO (up to 50 mg/mL with

ultrasonic assistance) and ethanol (up to 8

mg/mL with warming). Insoluble in water.[1][2]

Storage

Store as a powder at -20°C for up to 3 years. In

solvent, store at -80°C for up to 2 years or -20°C

for up to 1 year.[1]

Personal Protective Equipment (PPE)
Given that the full toxicological profile of DY131 is unknown, a conservative approach to

personal protection is essential. The following PPE is mandatory when handling DY131:

Eye Protection: ANSI Z87.1-compliant safety glasses with side shields are the minimum

requirement. When there is a risk of splashing, chemical splash goggles should be worn. For

significant splash risks, a face shield should be worn in addition to goggles.

Hand Protection: Chemical-resistant gloves are required. Given DY131's solubility in DMSO,

it is crucial to select gloves with a high resistance to this solvent, such as nitrile or neoprene

gloves. Always inspect gloves for any signs of degradation or perforation before use. Change

gloves immediately if they become contaminated.

Body Protection: A standard laboratory coat should be worn at all times. When handling

larger quantities or when there is a significant risk of splashes, a chemically resistant apron

over the lab coat is recommended.
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Respiratory Protection: All handling of solid DY131 and the preparation of its solutions

should be conducted in a certified chemical fume hood to avoid inhalation of dust or

aerosols.

Operational Plan: Safe Handling Procedures
Adherence to a strict operational protocol is critical to minimize exposure and ensure a safe

working environment.

Risk Assessment: Before any new procedure involving DY131, a formal risk assessment

should be conducted to identify potential hazards and establish appropriate control

measures.

Designated Area: All work with DY131 should be performed in a designated area within a

laboratory that is clearly marked. Access to this area should be restricted to authorized

personnel.

Ventilation: All procedures that may generate dust or aerosols of DY131 must be carried out

in a properly functioning chemical fume hood.

Weighing: To prevent the generation of airborne dust, weigh solid DY131 in a fume hood.

Use of a balance with a draft shield is recommended.

Solution Preparation: When preparing solutions, add the solvent to the solid DY131 slowly to

avoid splashing. If using solvents like DMSO, be aware of their ability to facilitate skin

absorption of other chemicals.

Spill Management: In the event of a spill, evacuate the area and prevent others from

entering. For small spills, absorbent pads can be used to clean the area, wearing appropriate

PPE. All materials used for cleanup should be treated as hazardous waste. For large spills,

follow your institution's emergency procedures.

Disposal Plan
All waste materials contaminated with DY131 must be disposed of as hazardous chemical

waste in accordance with institutional and local environmental regulations.
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Solid Waste: This includes contaminated gloves, absorbent pads, and any disposable

labware. Collect these materials in a clearly labeled, sealed waste container.

Liquid Waste: Unused solutions of DY131 and any solvents used for rinsing contaminated

glassware should be collected in a designated, sealed, and clearly labeled hazardous waste

container.

Empty Containers: "RCRA empty" containers (those that have been triple-rinsed with a

suitable solvent) may be disposed of as non-hazardous waste, depending on local

regulations. The rinsate from these containers must be collected as hazardous waste.

Experimental Workflow for Handling DY131
The following diagram illustrates a standard workflow for safely handling DY131 in a research

laboratory setting.
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Experimental Workflow for Handling DY131
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Caption: A step-by-step workflow for the safe handling of DY131, from preparation to disposal.
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Logical Relationship of Safety Controls
The hierarchy of controls is a fundamental concept in occupational safety. The following

diagram illustrates the application of this hierarchy to the handling of DY131.

Hierarchy of Controls for DY131

Elimination
(Not Feasible)

Substitution
(Not Feasible for Specific Research)
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(e.g., Gloves, Goggles, Lab Coat)
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Caption: The hierarchy of safety controls applied to handling DY131, from most to least

effective.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1241580?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1241580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

